Methyl 3-[(3,5-dimethylbenzoyl)amino]-4-(4-morpholinyl)benzoate

• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol
• IUPAC Name: methyl 3-[(3,5-dimethylbenzoyl)amino]-4-morpholin-4-ylbenzoate
• InChI: InChI=1S/C21H24N2O4/c1-14-10-15(2)12-17(11-14)20(24)22-18-13-16(21(25)26-3)4-5-19(18)23-6-8-27-9-7-23/h4-5,10-13H,6-9H2,1-3H3,(H,22,24)
• InChI Key: LSBWDRUOGTYDCK-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)C(=O)NC2=C(C=CC(=C2)C(=O)OC)N3CCOCC3)C

Description

Methyl 3-[(3,5-dimethylbenzoyl)amino]-4-(4-morpholinyl)benzoate, also known as DMABN, is a chemical compound that belongs to the benzamide class. It is widely used in scientific research for its various applications, including its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of Methyl 3-[(3,5-dimethylbenzoyl)amino]-4-(4-morpholinyl)benzoate involves its ability to interact with biological molecules such as proteins and nucleic acids. It has been shown to bind to DNA and RNA, leading to changes in their structure and function. Methyl 3-[(3,5-dimethylbenzoyl)amino]-4-(4-morpholinyl)benzoate has also been shown to interact with proteins, leading to changes in their activity and function.
Biochemical and Physiological Effects:
Methyl 3-[(3,5-dimethylbenzoyl)amino]-4-(4-morpholinyl)benzoate has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells through the generation of reactive oxygen species. Methyl 3-[(3,5-dimethylbenzoyl)amino]-4-(4-morpholinyl)benzoate has also been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antimicrobial agents.

Advantages and Limitations for Lab Experiments

One of the advantages of using Methyl 3-[(3,5-dimethylbenzoyl)amino]-4-(4-morpholinyl)benzoate in lab experiments is its ability to act as a fluorescent probe for the detection of metal ions in biological systems. Additionally, Methyl 3-[(3,5-dimethylbenzoyl)amino]-4-(4-morpholinyl)benzoate has been shown to have low toxicity, making it a safe compound to use in lab experiments. However, one of the limitations of using Methyl 3-[(3,5-dimethylbenzoyl)amino]-4-(4-morpholinyl)benzoate is its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research involving Methyl 3-[(3,5-dimethylbenzoyl)amino]-4-(4-morpholinyl)benzoate. One area of research involves the development of new photosensitizers for photodynamic therapy in cancer treatment. Another area of research involves the use of Methyl 3-[(3,5-dimethylbenzoyl)amino]-4-(4-morpholinyl)benzoate as a model compound for the study of excited-state intramolecular proton transfer. Additionally, Methyl 3-[(3,5-dimethylbenzoyl)amino]-4-(4-morpholinyl)benzoate could be used as a starting point for the development of new antimicrobial agents.

Synthesis Methods

The synthesis of Methyl 3-[(3,5-dimethylbenzoyl)amino]-4-(4-morpholinyl)benzoate involves the reaction of 3,5-dimethylbenzoic acid with thionyl chloride followed by the addition of N-morpholine and 4-dimethylaminopyridine. The resulting product is then treated with methyl iodide to yield Methyl 3-[(3,5-dimethylbenzoyl)amino]-4-(4-morpholinyl)benzoate.

Scientific Research Applications

Methyl 3-[(3,5-dimethylbenzoyl)amino]-4-(4-morpholinyl)benzoate has been widely used in scientific research for its various applications. It has been used as a fluorescent probe for the detection of metal ions in biological systems. It has also been used as a photosensitizer for photodynamic therapy in cancer treatment. Additionally, Methyl 3-[(3,5-dimethylbenzoyl)amino]-4-(4-morpholinyl)benzoate has been used as a model compound for the study of excited-state intramolecular proton transfer.